MAPbBr3 quantum dots in SiO2 mesopores (∼4.4nm) were prepared by the spin-coating method, and their luminescence and nonlinear optical properties were studied by time-resolved photoluminescence (TRPL) and Z-scan techniques. The results showed that the absorption and photoluminescence peaks are at 464nm and 476nm, respectively. The TRPL spectroscopy showed two relaxation processes, a short lifetime (1.04ns) and a long lifetime (4.49ns), attributed to the trap–capture recombination and the electron–hole radiative recombination, respectively. Two-photon absorption (TPA) coefficient was 529cm/GW at 800nm. The nonlinear signal changed from TPA to saturable absorption with increase in light intensity.

TOAD or Tera Hertz Optical Asymmetric Demultiplexer is an optical switch. Using this switch, we have invented an optical comparator. This optical comparator circuit is very simple in structure with a higher speed (200 Gbps) and finds useful application in optical computation and communication network system. We have simulated all three outputs in detail and shown the eye diagram of all three outputs of the optical comparator. We found high values of extinction ratio (ER), contrast ratio (CR), and quality factor (Q value) for the three outputs of the comparator.

Direct growth of large-area uniform graphene films on insulating materials could facilitate the applications of graphene in optoelectronic devices. The ultrafast photocarrier relaxation and saturable absorption of direct chemical vapor deposition-grown graphene glasses, with lots of defects, are studied by using femtosecond time-resolved pump–probe and Z-scan techniques at 800nm. We find that both the relaxation times associated with hot carrier cooling and the hot phonon effect are greatly suppressed in these defect-rich graphene glasses, which further leads to the increase of both saturation intensity and anisotropy in transient optical response for graphene glasses as compared with defect-free graphene. And, both the suppression effect and saturation intensity increase with the thickness of graphene film. The dominance of defect-assisted carrier-acoustic phonon scattering (i.e., supercollision, the collision of a carrier with both an acoustic phonon and defects) in the cooling process of hot carriers is responsible for the suppression of relaxation time.

In the this study, we focus on the growth of a metal-organic creatininium borate (CRB) single crystal for third-order nonlinear optical (NLO) applications. Optically transparent & wide optical band gap single crystals of CRB were successfully harvested by adopting a slow evaporation solution technique (SEST) at a constant 40∘C temperature. The structural identification and lattice parameters of the grown sample were determined by powder X-ray diffraction (PXRD) using Rietveld analysis by FullProf Suite software. The occurrence of vacancy/interstitial defects produced during growth was investigated by high-resolution X-ray diffraction (HRXRD) using omega scan arrangement. A single peak with lower full width half maxima (56.4 arc s) was obtained from the scan which suggests that there were no grain boundaries for the grown crystal. Surface morphology and its features such as concentration of dislocations and defect sites on the as-grown sample were scrutinized using the etching technique. The optical band gap and UV–vis cut-off were examined and found to be 5.39 eV and 230 nm, respectively. Photoluminescence characteristics of the crystal show an emission at 377 nm upon excitation with a wavelength of 336 nm. The presence of radiative and non-radiative transitions inside the crystal due to excitation upon 266 nm laser was identified using time-resolved photoluminescence. Thermal stability and decomposition temperature of the compound were obtained by thermo-gravimetric analysis (TGA) and differential scanning calorimetry (DSC). The third-order nonlinearity of the crystal was determined by Z-scan measurement technique with a femtosecond Ti-sapphire laser.

FTIR, FT-Raman and NMR are studied to explore the functional groups, the vibration modes and its coupling interactions for the grown single crystal piperazine-1,4-diium bis (4-aminobenzenesulfonate) (PABS). The cut-off wavelength at 303 nm of UV–Visible spectrum exhibits great transmittance over the entire visible spectrum. Photoluminescence spectral study revealed the electron excitation notably in blue emission range. The range of susceptibility and nonlinear refractive index was obtained from second and third harmonic generations of PABS crystals. At various temperatures, the thermal stability of the crystal and the crystal dielectric characteristics had been studied in relation to frequency. The hardness of the crystal was obtained by microhardness measurements.

The model of (2+1)-dimensional breaking soliton equation is proposed, and the novel soliton solutions are derived by using the variable separation and extended mapping approach of Riccati equation and then, the propagation dynamics of the solutions which include multi-dromions, ring breather, fusion solitons and other multi-solitons are also constructed. Furthermore, the rich local excitations and fractal structures are investigated. The simulation results verify the proposed scheme. It can get more abundant local excitation structures than the (1+1)-dimensional nonlinear systems and it has potential values for certain applications in optical field.

Since the discovery of lasers, high-quality nonlinear optical (NLO) single crystals have served as the foundation for the creation of novel, cutting-edge devices that meet societal demands. Modern optoelectronic applications such as telecommunication lasers, optical fibers, photodiodes, solar cells, etc. favor high-performance nonlinear optical single crystals with improved optical nonlinearity. Organic crystals are extensively explored for these applications because of their high NLO coefficient. This paper deals with the problems and advancements of organic nonlinear optical single crystals. Here, we review the growth and characterizations of various tosylate family crystals from the vast realm of organic single crystals and their potential applications in the field of optoelectronic devices. Various properties like linear and nonlinear optical, thermal, mechanical, and laser damage threshold values for these samples have been summarized. The attempts are made for highlighting how these tosylate (p-Toluenesulfonic acid based) family crystals can be realized into efficient optoelectronic devices by summarizing variously reported cut-off wavelengths and their wide transmission ranges.

We investigate the effect of temperature on Manakov solitons in biased photorefractive crystals having both linear and quadratic electro-optic effects simultaneously. Two different physical quantities, namely, the dielectric constant and the dark irradiance, have a temperature dependence which in turn affects the Manakov solitons. We consider three realizations of the Manakov solitons for our present analysis, namely, the bright–bright, dark–dark and bright–dark Manakov soliton pair. The existence curve and its modification due to temperature has been studied in detail for each of the Manakov soliton pair. A comprehensive investigation of the functional dependence of the soliton width with temperature is undertaken for different parameters like beam intensity and external electric field for each of the Manakov soliton pair. The tuning of photorefractive soliton characteristics by changing of temperature has potential practical applications in optical networks and optical waveguiding.

The single crystalline diethyl 3,3′-[(2,4-dichlorophenyl)methylidene]bis(1H-indole-2-carboxylate) (D32DMBC) samples are fully grown-up in a proper and in a successful manner by the prevailing slowly evaporating methodology. The lattice cell frameworks by XRD modus operandi also corroborated that the D32DMBC crystal system is monoclinic in nature. The structural properties by a conceptual way authenticate the elucidation and also the proper vindication for bond parameters. The nano influx is 3.2768 micron and the film-coated influx of 2.9977 microns as a mid-value between the macro as well as the nano assessment is suitable for electronic filters by D32DMBC crystals, and also used for tribological-coated utility as well as in frequency multipliers. Diabetes mellitus is the repetitive disease in the way of life and sustaining approach of D32DMBC — organic crystals are properly, accurately experimented by the use of the software pertaining to the D32DMBC by docking effect. The affinity inhibitory activity of A74DME and exploratory molecule of D32DMBC are −8.1kJ/mole and −8.4kJ/mole correspondingly. The computational effect of Hirshfeld portrays the internal/external fields as well as the electron higher/lower profile in the shape index proviso for optical utility identification and proper electronic utility.

In this paper, solitons solutions of higher-order dispersive cubic–quintic Schrödinger equationincluding third-order as well as fourth-order derivatives with respect to time, that describes the dynamics of ultrashort pulses in optical fibers are investigated in detail. In this respect,a solution procedure in the locality of applied mathematics called the hyperbolic function method is appliedusing multi-linear variable separation approach (MLVSA). As an outcome, a bunch of soliton solutions isderived in conjunction with plotting dark and periodic wave solutions. The credibility of the results is examined by setting each solution back into its governing equation. Through portraits, different forms of wave solutions are depicted. Moreover, the restrictions on the parameters are also given for the existence of the obtained solutions.